Cas no 1217833-76-5 ((2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine)

• Product Name: (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine
• CAS No: 1217833-76-5
• MF: C₂₁H₃₂N₂O₆
• MW: 408.488586425781
• CID: 1060704
• PubChem ID: 57364777
• Update Time: 2025-06-07

(2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine Chemical and Physical Properties

Names and Identifiers

• (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine
• 2-[(2-methylpropan-2-yl)oxycarbonyl-[(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-phenylpropyl]amino]acetic acid
• N-(tert-Butoxycarbonyl)-N-{(2S)-2-[(tert-butoxycarbonyl)amino]-3-phenylpropyl}glycine
• 1217833-76-5
• DTXSID40724430
• (2S)-N-Boc-N inverted exclamation mark -Boc-amino-3-phenylpropylglycine
• (2S)-N-(2-Boc-amino-3-phenylpropyl)boc-glycine
• (2S)-N-(2-Boc-amino-3-phenyl-d5-propyl)boc-glycine

• Inchi： 1S/C21H32N2O6/c1-20(2,3)28-18(26)22-16(12-15-10-8-7-9-11-15)13-23(14-17(24)25)19(27)29-21(4,5)6/h7-11,16H,12-14H2,1-6H3,(H,22,26)(H,24,25)/t16-/m0/s1
• InChI Key： BGBLTXIOYFGHND-INIZCTEOSA-N
• SMILES： O(C(N(CC(=O)O)C[C@H](CC1C=CC=CC=1)NC(=O)OC(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 408.22600
• Monoisotopic Mass: 408.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 108.66000
• LogP: 3.64850

Additional information on (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine

Introduction to Compound with CAS No 1217833-76-5 and Product Name: (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine

The compound with the CAS number 1217833-76-5 and the product name (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its specific stereochemistry and protective groups, has garnered considerable attention for its potential applications in drug development and medicinal chemistry.

In recent years, the demand for chiral compounds in pharmaceuticals has surged due to their enhanced efficacy and reduced side effects compared to their racemic counterparts. The stereochemical purity of (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine makes it a valuable building block for the synthesis of enantiomerically pure drugs. The presence of both Boc (tert-butoxycarbonyl) groups on the amino and carboxylic acid functionalities ensures stability during synthetic processes, making it a preferred choice for multi-step organic synthesis.

The structure of this compound features a phenylpropyl side chain, which is known to contribute to favorable pharmacokinetic properties. This side chain can be further modified to introduce various pharmacophores, enhancing its utility in drug design. The research on such modified derivatives has shown promising results in the development of novel therapeutic agents targeting various diseases.

Recent studies have highlighted the role of amino acid derivatives in the development of bioactive molecules. The compound (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine has been explored in several preclinical studies for its potential applications in treating neurological disorders. Its ability to interact with specific biological targets has been demonstrated through computational modeling and experimental validation. These findings suggest that this compound could serve as a lead molecule for further drug discovery efforts.

The protective groups employed in this compound, namely Boc, are crucial for ensuring regioselectivity during synthetic transformations. The Boc group not only protects the amino group from unwanted reactions but also provides a removable group under mild acidic conditions, allowing for selective deprotection when needed. This feature makes (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine a versatile intermediate in synthetic chemistry.

In addition to its pharmaceutical applications, this compound has shown potential in materials science. Researchers have explored its use as a precursor in the synthesis of functional polymers and coatings. The unique structural features of this compound contribute to the development of advanced materials with tailored properties.

The synthesis of chiral compounds like (2S)-N-(2-Boc-amino-3-phenylpropyl) Boc-glycine often involves complex organic transformations. Advances in catalytic methods have enabled more efficient and environmentally friendly synthetic routes. These innovations have not only improved yield but also reduced the environmental impact of producing such compounds.

The role of computational chemistry in drug design cannot be overstated. Molecular modeling techniques have been instrumental in understanding the interactions between this compound and biological targets. These studies have provided insights into the binding mechanisms and have guided the optimization of lead structures for improved therapeutic efficacy.

The future prospects of this compound are promising, with ongoing research focusing on expanding its applications. Investigations into its derivatives are expected to yield novel therapeutic agents with enhanced properties. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for patients worldwide.